Cas no 377780-16-0 (1,4-Dibenzyl-[1,4]diazepane-6-carboxylic acid)
377780-16-0 structure
Product Name:1,4-Dibenzyl-[1,4]diazepane-6-carboxylic acid
CAS No:377780-16-0
MF:C20H24N2O2
MW:324.416765213013
CID:2150480
Update Time:2023-08-05
1,4-Dibenzyl-[1,4]diazepane-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1,4-dibenzyl-[1,4]diazepane-6-carboxylic Acid
- 1,4-Dibenzyl-1,4-diazepane-6-carboxylic acid
- JYQFYLNTFJXEIF-UHFFFAOYSA-N
- 1,4-Dibenzyl-[1,4]diazepane-6-carboxylic acid
-
- Inchi: 1S/C20H24N2O2/c23-20(24)19-15-21(13-17-7-3-1-4-8-17)11-12-22(16-19)14-18-9-5-2-6-10-18/h1-10,19H,11-16H2,(H,23,24)
- InChI Key: JYQFYLNTFJXEIF-UHFFFAOYSA-N
- SMILES: OC(C1CN(CC2C=CC=CC=2)CCN(CC2C=CC=CC=2)C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 359
- Topological Polar Surface Area: 43.8
Experimental Properties
- Density: 1.178±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (1.8 g/l) (25 º C),
1,4-Dibenzyl-[1,4]diazepane-6-carboxylic acid Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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